Cas no 898268-48-9 (6-bromo-2,3-difluoro-4-methoxy-aniline)

• Product Name: 6-bromo-2,3-difluoro-4-methoxy-aniline
• CAS No: 898268-48-9
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 1944922
• Update Time: 2025-01-02

6-bromo-2,3-difluoro-4-methoxy-aniline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-difluoro-4-methoxy-aniline
• LogP
• Benzenamine, 6-bromo-2,3-difluoro-4-methoxy-

• Inchi： 1S/C7H6BrF2NO/c1-12-4-2-3(8)7(11)6(10)5(4)9/h2H,11H2,1H3
• InChI Key： PHIZFZBIPFHJPH-UHFFFAOYSA-N
• SMILES： C1(N)=C(Br)C=C(OC)C(F)=C1F

Computed Properties

• Exact Mass: 236.96
• Monoisotopic Mass: 236.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.696±0.06 g/cm3(Predicted)
• Boiling Point: 245.6±35.0 °C(Predicted)
• pka: 0.73±0.10(Predicted)